![molecular formula C21H25N3O B249146 3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole](/img/structure/B249146.png)
3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. It was first synthesized in 2003 by scientists at GlaxoSmithKline as a potential therapeutic agent for a range of neurological and psychiatric disorders. Since then, it has been extensively studied for its pharmacological properties and potential applications in scientific research.
Mechanism of Action
3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole is a selective antagonist of the serotonin 5-HT7 receptor. This receptor is widely distributed throughout the brain and is involved in the regulation of a range of physiological and behavioral processes, including mood, cognition, and sleep. By blocking the activity of the 5-HT7 receptor, this compound is thought to modulate these processes and potentially provide therapeutic benefits in a range of disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate a range of biochemical and physiological processes, including neurotransmitter release, synaptic plasticity, and gene expression. It has also been shown to regulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.
Advantages and Limitations for Lab Experiments
3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole is a highly selective antagonist of the 5-HT7 receptor, which makes it a valuable tool for studying the role of this receptor in a range of physiological and behavioral processes. However, it is important to note that this compound may have off-target effects and that its effects may vary depending on the specific experimental conditions.
Future Directions
There are several potential future directions for research on 3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole. These include:
1. Further studies on the role of the 5-HT7 receptor in regulating circadian rhythms and sleep-wake cycles.
2. Studies on the potential therapeutic applications of this compound in a range of neurological and psychiatric disorders, including depression, anxiety, and schizophrenia.
3. Studies on the potential role of this compound in regulating stress responses and the HPA axis.
4. Further studies on the pharmacokinetics and pharmacodynamics of this compound, including its potential interactions with other drugs and its effects on different populations.
5. Development of new and more selective antagonists of the 5-HT7 receptor for use in scientific research and potential therapeutic applications.
Synthesis Methods
The synthesis of 3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole involves several steps, starting with the reaction of 3-nitrobenzaldehyde with 3-methoxyphenyl magnesium bromide to form 3-(3-methoxybenzyl)benzaldehyde. This is then reacted with piperazine and formaldehyde to form the intermediate 3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}benzaldehyde. Finally, this intermediate is cyclized with indole-3-carboxaldehyde to form this compound.
Scientific Research Applications
3-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-1H-indole has been studied for its potential therapeutic applications in a range of neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and Parkinson's disease. It has also been studied for its role in regulating circadian rhythms and sleep-wake cycles.
properties
Molecular Formula |
C21H25N3O |
---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
3-[[4-[(3-methoxyphenyl)methyl]piperazin-1-yl]methyl]-1H-indole |
InChI |
InChI=1S/C21H25N3O/c1-25-19-6-4-5-17(13-19)15-23-9-11-24(12-10-23)16-18-14-22-21-8-3-2-7-20(18)21/h2-8,13-14,22H,9-12,15-16H2,1H3 |
InChI Key |
OZMANBDQGFOPQR-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)CN2CCN(CC2)CC3=CNC4=CC=CC=C43 |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCN(CC2)CC3=CNC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.